Cas no 116183-83-6 ((3S)-pyrrolidin-3-amine;dihydrochloride)

• Product Name: (3S)-pyrrolidin-3-amine;dihydrochloride
• CAS No: 116183-83-6
• MF: C₄H₁₂Cl₂N₂
• MW: 159.057478904724
• MDL: MFCD00070605
• CID: 63206
• PubChem ID: 13500644
• Update Time: 2025-07-22

(3S)-pyrrolidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-3-Aminopyrrolidine dihydrochloride
• (3S)-(+)-3-Aminopyrrolidine dihydrochloride
• (S)-3-aminopyrrolidine dihydrochloride
• (S)-3-Aminopyrroline dihydrochloride
• 3-Nitro-4,5-dihydroxybenzaldehyde
• (3S)-pyrrolidin-3-amine,dihydrochloride
• (S)-Pyrrolidin-3-amine dihydrochloride
• 3-Pyrrolidinamine,dihydrochloride, (3S)- (9CI)
• 3-Pyrrolidinamine, dihydrochloride, (S)-
• (S)-3-Pyrrolidinamine dihydrochloride
• 3S-Aminopyrrolidinedihydrochloride
• (S)-3-Aminopyrrolidinedihydrochloride
• Aminopyrrolidinedihydrochloride
• (3S)-pyrrolidin-3-amine dihydrochloride
• 3-Pyrrolidinamine, dihydrochloride, (3S)-
• (S)-3-Aminopyrrolidine 2HCl
• (3S)-3-aminopyrrolidine dihydrochloride
• PubChem11156
• (S)-(+)-3-Aminopyrrolidinedihydrochloride
• Jsp001160
• NJPNCMOUEXEGBL-FHNDMYTFSA-N
• (S)-(+)-3-AMINOPYRROLIDINE 2HCL
• (S)-(+)-3-Aminopyrrolidine
• (3S)-pyrrolidin-3-amine;dihydrochloride
• AC-6713
• A1054
• MFCD00070605
• AKOS015845483
• AS-79988
• 116183-83-6
• (R)-(-)-3-Aminopyrrolidine dihydrochloride
• DTXSID20542331
• SCHEMBL4717529
• (S)-pyrrolidin-3-aminedihydrochloride
• TS-02111
• EN300-2009560
• (3S)-Pyrrolidin-3-amine--hydrogen chloride (1/2)
• (S)-PYRROLIDIN-3-YLAMINE DIHYDROCHLORIDE
• AM81993
• (3S)-(-)-3-Aminopyrrolidine dihydrochloride
• 3-Pyrrolidinamine, hydrochloride (1:2), (3S)-
• DB-030995
• (S)-(+)-3-Aminopyrrolidine DiHCl

• MDL： MFCD00070605
• Inchi： 1S/C4H10N2.2ClH/c5-4-1-2-6-3-4;;/h4,6H,1-3,5H2;2*1H/t4-;;/m0../s1
• InChI Key： NJPNCMOUEXEGBL-FHNDMYTFSA-N
• SMILES： Cl.Cl.N1CC[C@@H](C1)N
• BRN： 4870016

Computed Properties

• Exact Mass: 158.03800
• Monoisotopic Mass: 158.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 0.9840
• Melting Point: 325°C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.1 ° (C=10, H2O)
• Water Partition Coefficient: very faint turbidity
• PSA: 38.05000
• LogP: 1.94010
• Sensitiveness: Hygroscopic
• Specific Rotation: 1.1° (C=10, H2O)
• Solubility: Soluble in water
• Vapor Pressure: No data available

(3S)-pyrrolidin-3-amine;dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (3S)-pyrrolidin-3-amine;dihydrochloride

Recent Advances in the Application of (3S)-pyrrolidin-3-amine;dihydrochloride (CAS: 116183-83-6) in Chemical Biology and Pharmaceutical Research

The compound (3S)-pyrrolidin-3-amine;dihydrochloride (CAS: 116183-83-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and its potential therapeutic implications. This research briefing synthesizes the latest findings on this important chemical entity, focusing on its synthetic utility, biological activities, and emerging applications in drug discovery.

Recent synthetic chemistry studies have demonstrated the effectiveness of (3S)-pyrrolidin-3-amine;dihydrochloride as a key intermediate in the preparation of various bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry reported its use in the synthesis of novel sigma-1 receptor ligands, where the stereochemistry at the 3-position proved crucial for receptor binding affinity and selectivity. The dihydrochloride salt form (116183-83-6) was particularly noted for its improved solubility and stability in aqueous reaction conditions compared to the free base form.

In neuroscience applications, researchers have explored (3S)-pyrrolidin-3-amine derivatives as potential modulators of neurotransmitter systems. A recent Nature Chemical Biology publication (2024) detailed the development of selective dopamine D3 receptor partial agonists incorporating this scaffold, showing promising results in animal models of Parkinson's disease. The (3S) configuration was found to be essential for maintaining the desired pharmacological profile while minimizing off-target effects.

The compound has also emerged as a valuable tool in chemical biology probes development. A 2024 ACS Chemical Biology study utilized (3S)-pyrrolidin-3-amine;dihydrochloride as the core structure for designing activity-based protein profiling (ABPP) probes targeting amine-processing enzymes. The researchers highlighted the compound's optimal balance of reactivity and selectivity, along with its compatibility with various labeling strategies.

From a pharmaceutical development perspective, recent patent filings (2023-2024) indicate growing interest in (3S)-pyrrolidin-3-amine derivatives as components of PROTACs (Proteolysis Targeting Chimeras). The molecule's amine functionality serves as an ideal attachment point for E3 ligase ligands, while the pyrrolidine ring provides conformational restraint that enhances target binding specificity.

Ongoing research continues to explore the therapeutic potential of (3S)-pyrrolidin-3-amine derivatives in various disease areas. Preliminary results from a 2024 study in the European Journal of Medicinal Chemistry suggest that certain derivatives show promising activity against resistant bacterial strains, potentially addressing the urgent need for new antibiotics. The dihydrochloride salt form (116183-83-6) was particularly noted for its improved bioavailability in preliminary pharmacokinetic studies.

As research progresses, (3S)-pyrrolidin-3-amine;dihydrochloride (116183-83-6) continues to demonstrate its value as a versatile scaffold in medicinal chemistry. Future directions likely include further exploration of its applications in targeted protein degradation, development of novel CNS therapeutics, and expansion of its use in chemical probe design for biological target identification and validation.